Cas no 2901066-72-4 (2-(5-Bromo-2-methoxy-4-methylphenyl)-1,3-dioxolane)

• Product Name: 2-(5-Bromo-2-methoxy-4-methylphenyl)-1,3-dioxolane
• CAS No: 2901066-72-4
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6796017
• PubChem ID: 171367243
• Update Time: 2025-05-23

2-(5-Bromo-2-methoxy-4-methylphenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromo-2-methoxy-4-methylphenyl)-1,3-dioxolane
• 2901066-72-4
• MFCD34758064

• Inchi： 1S/C11H13BrO3/c1-7-5-10(13-2)8(6-9(7)12)11-14-3-4-15-11/h5-6,11H,3-4H2,1-2H3
• InChI Key： IBKPOCYURKVYJK-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=C(C=1)C1OCCO1)OC

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27.7Ų

Additional information on 2-(5-Bromo-2-methoxy-4-methylphenyl)-1,3-dioxolane

Compound CAS No. 2901066-72-4: 2-(5-Bromo-2-methoxy-4-methylphenyl)-1,3-dioxolane

The compound with CAS No. 2901066-72-4, commonly referred to as 2-(5-Bromo-2-methoxy-4-methylphenyl)-1,3-dioxolane, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a dioxolane ring fused with a substituted phenyl group. The phenyl ring is further substituted with a bromo, methoxy, and methyl group at specific positions, making it a versatile molecule for both academic and industrial research.

Recent studies have highlighted the importance of this compound in the development of advanced materials, particularly in the field of organic electronics. The dioxolane moiety in the molecule plays a crucial role in stabilizing the electronic properties of the compound, making it suitable for applications in semiconducting polymers and organic light-emitting diodes (OLEDs). Researchers have demonstrated that the presence of the bromo group enhances the molecule's ability to undergo various substitution reactions, which is essential for tailoring its electronic properties for specific applications.

In addition to its electronic applications, this compound has also gained attention in the field of drug delivery systems. The methoxy and methyl groups on the phenyl ring contribute to the molecule's solubility and bioavailability, making it a promising candidate for encapsulating drugs in polymer-based delivery systems. Recent experiments have shown that incorporating this compound into biodegradable polymers significantly improves drug release kinetics, offering new possibilities in pharmaceutical research.

The synthesis of 2-(5-Bromo-2-methoxy-4-methylphenyl)-1,3-dioxolane involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the dioxolane ring through a nucleophilic attack mechanism and subsequent functionalization of the phenyl ring with bromine and methoxy groups. Advanced spectroscopic techniques such as NMR and IR have been employed to confirm the molecular structure and purity of the synthesized compound.

One of the most exciting developments involving this compound is its role in green chemistry initiatives. Researchers have discovered that this molecule can serve as a building block for synthesizing biodegradable plastics, addressing the growing concern over plastic waste in the environment. The ability to incorporate this compound into sustainable materials highlights its potential impact on reducing environmental pollution while maintaining high performance standards.

Furthermore, recent advancements in computational chemistry have enabled detailed studies of this compound's electronic structure using density functional theory (DFT). These studies have provided insights into the molecule's reactivity and stability under various conditions, paving the way for its use in high-performance materials such as thermoplastics and elastomers.

In conclusion, 2-(5-Bromo-2-methoxy-4-methylphenyl)-1,3-dioxolane (CAS No. 2901066-72-4) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers working in organic electronics, drug delivery systems, and sustainable materials development. As ongoing research continues to uncover new properties and applications for this compound, its significance in both academic and industrial settings is expected to grow further.